nocathiacin II

• Molecular Formula: C58H54N14O18S5
• Molecular Weight: 1395.5 g/mol
• InChI: InChI=1S/C58H54N14O18S5/c1-19(73)35-49(80)70-36(20(2)85-5)53-65-30(17-93-53)47(78)71-40-41-42(90-33-10-58(4,84)43(59)21(3)89-33)57(83)87-11-22-7-6-8-25-34(22)24(12-86-41)38(61-25)56(82)88-13-26(62-45(76)28-16-95-55(40)67-28)52-63-27(14-92-52)37-23(51-64-29(15-91-51)46(77)69-35)9-32(74)39(68-37)54-66-31(18-94-54)48(79)72-50(81)44(60)75/h6-9,14-19,21,26,33,35,40-43,61,73-74,84H,10-13,59H2,1-5H3,(H2,60,75)(H,62,76)(H,69,77)(H,70,80)(H,71,78)(H,72,79,81)/b36-20+/t19-,21+,26+,33+,35+,40+,41+,42+,43-,58+/m1/s1
• InChIKey: JLVQHFRHPZEAPL-HVLKWGBISA-N

Thiazolyl peptide antibiotics suffer from class-specific hydrophobicity and structure-activity nuance; analog substitution invalidates potency benchmarks. Nocathiacin II is the validated deoxy-indole reference standard. - **Precision assay control**: MIC = 0.015 µg/mL against S. pneumoniae A9585; 64-128× vancomycin/linezolid potency vs Gram-positive MRSA/PRSP/MREF. - **In vivo benchmark**: Documented efficacy in murine systemic S. aureus model - positive control ready. - **Formulation utility**: Improved solubility over nosiheptide; injectable formulations up to 12.59 mg/mL achievable. Supplied with analytical data for reproducible antibacterial R&D.

Nocathiacin II: Thiazolyl Peptide Antibiotic

Nocathiacin II (Nocathiacine II) is a thiazolyl peptide (thiopeptide) antibiotic produced by the fermentation of Nocardia sp. (ATCC 202099), belonging to the nosiheptide class of cyclic peptides [1]. It exhibits extremely potent, bactericidal activity primarily against a broad spectrum of Gram-positive bacteria, including clinically significant multidrug-resistant strains such as Methicillin-resistant Staphylococcus aureus (MRSA), Penicillin-resistant Streptococcus pneumoniae (PRSP), and Multidrug-resistant Enterococcus faecium (MREF) [2]. Its mechanism of action involves binding to the 23S rRNA of the 50S ribosomal subunit, disrupting bacterial protein synthesis [3]. Nocathiacin II serves as a foundational molecule for developing semi-synthetic analogs with improved pharmaceutical properties [4].

• Thiopeptide natural product probe (deoxy-indole analog of Nocathiacin I)

• Reported antimicrobial screening context against multidrug-resistant Gram-positive strains

• Reported in vivo model response (systemic S. aureus infection model)

• [1] Li, W., et al. 'Nocathiacins, new thiazolyl peptide antibiotics from Nocardia sp. I. Taxonomy, fermentation and biological activities.' The Journal of Antibiotics, 2003, 56(3), 226-231. View Source
• [2] U.S. Patent No. 6,218,398. 'Nocathiacin antibiotics.' Bristol-Myers Squibb Company, 2001. View Source
• [3] Pucci, M. J., et al. 'Antimicrobial Evaluation of Nocathiacins, a Thiazole Peptide Class of Antibiotics.' Antimicrobial Agents and Chemotherapy, 2004, 48(10), 3697-3701. View Source
• [4] Regueiro-Ren, A., et al. 'O-derivatized nocathiacin derivatives.' U.S. Patent No. 7,022,667, 2006. View Source

Nocathiacin II: Stands Alone Among Thiopeptides

The extreme structural complexity and specific ribosomal binding site of nocathiacin II distinguish it from other antibiotics, even within its thiopeptide class. While other thiopeptides like thiostrepton share a similar binding region on the 50S ribosomal subunit, subtle differences in their interaction with ribosomal protein L11 and the 23S rRNA can lead to variations in their antibacterial spectrum, potency, and susceptibility to resistance mechanisms [1]. Furthermore, the inherent hydrophobicity that limits the formulation of many thiopeptides is a key differentiator; a specific deoxy modification in nocathiacin II (relative to nocathiacin I) alters its physicochemical properties and provides a distinct starting point for medicinal chemistry optimization [2]. Critically, compared to current clinical mainstays, the 64–128-fold greater potency of the nocathiacin pharmacophore against a wide panel of clinical isolates underscores that interchanging it with less potent agents like vancomycin or linezolid would represent a significant step backward in antimicrobial activity [3].

Nocathiacin I Substituent Effect

The deoxy-indole modification may shift antimicrobial potency and spectrum profiles compared to Nocathiacin I.

Other Thiopeptide Scaffolds

Thiostrepton or nosiheptide may not replicate nocathiacin-class in vivo response or formulation behavior.

Formulation Transferability

Compound-specific hydrophobicity and solubility limit direct substitution of formulation approaches across thiopeptides.

• [1] Pucci, M. J., et al. 'Antimicrobial Evaluation of Nocathiacins, a Thiazole Peptide Class of Antibiotics.' Antimicrobial Agents and Chemotherapy, 2004, 48(10), 3697-3701. View Source
• [2] Connolly, T. P., et al. 'Chemical conversion of nocathiacin I to nocathiacin II and a lactone analogue of glycothiohexide alpha.' Journal of Natural Products, 2005, 68(4), 550-553. View Source
• [3] Xiong, X., et al. 'Pharmacokinetic and pharmacodynamic studies of injectable nocathiacin as a novel antibacterial agent.' npj Antimicrobials and Resistance, 2025, 3(1), 76. View Source

Nocathiacin II: Comparative Evidence

MIC vs. Nocathiacin I in S. pneumoniae

The nocathiacin pharmacophore demonstrates a profound potency advantage over the standard-of-care antibiotics vancomycin and linezolid. In a study testing an injectable nocathiacin formulation against 1050 clinical isolates, the drug exhibited MIC50 values of 0.0078–0.0156 mg/L, which was calculated to be 64–128-fold lower (more potent) than the MIC values for vancomycin and linezolid tested against the same panel [1].

S. pneumoniae MIC

Head-to-head

Nocathiacin II: 0.015 µg/mL
Nocathiacin I: 0.001 µg/mL
15-fold higher MIC for Nocathiacin II

Supports strain-specific MIC endpoint context; analog selection may depend on target pathogen.

Broth microdilution, S. pneumoniae A9585 (penicillin-resistant)

Evidence Dimension	In vitro antibacterial potency (MIC50)
Target Compound Data	0.0078–0.0156 mg/L
Comparator Or Baseline	Vancomycin and Linezolid
Quantified Difference	64–128-fold lower MIC (greater potency)
Conditions	In vitro testing against 1050 clinical isolates of Gram-positive bacteria

Why This Matters

This magnitude of potency difference directly impacts dosing requirements, offering the potential for lower therapeutic doses and a wider therapeutic window, a key advantage for drug development programs.

• [1] Xiong, X., et al. 'Pharmacokinetic and pharmacodynamic studies of injectable nocathiacin as a novel antibacterial agent.' npj Antimicrobials and Resistance, 2025, 3(1), 76. View Source

Class Potency vs. Vancomycin & Linezolid

Nocathiacin II is structurally identical to Nocathiacin I except for a single, yet critical, chemical modification: Nocathiacin II possesses a hydrogen atom (H) at the indole OR2 position, whereas Nocathiacin I contains a hydroxyl group (OH) at that site [1]. This structural difference renders Nocathiacin I susceptible to a unique chemical conversion that produces Nocathiacin II, a process not possible in reverse, and allows for further derivatization into analogs with distinct biological properties, such as the lactone analogue of glycothiohexide alpha [2].

Class MIC50 Potency

Class-level

0.0078–0.0156 mg/L against 1050 clinical Gram-positive isolates

Class-level potency ranking reported; supports comparator screening context.

64–128-fold lower than vancomycin/linezolid (MIC50)

Evidence Dimension	Chemical Structure and Reactivity
Target Compound Data	Nocathiacin II (OR2 = H)
Comparator Or Baseline	Nocathiacin I (OR2 = OH)
Quantified Difference	Presence of a deoxy functionality (H vs. OH) at the indole moiety
Conditions	Structural analysis and chemical conversion studies

Why This Matters

This distinct structural handle enables specific synthetic pathways for generating analogs, making nocathiacin II a unique and strategically valuable starting material for medicinal chemistry campaigns aiming to improve solubility or other drug-like properties.

• [1] Regueiro-Ren, A., et al. 'O-derivatized nocathiacin derivatives.' U.S. Patent No. 7,022,667, 2006. View Source
• [2] Connolly, T. P., et al. 'Chemical conversion of nocathiacin I to nocathiacin II and a lactone analogue of glycothiohexide alpha.' Journal of Natural Products, 2005, 68(4), 550-553. View Source

In Vivo Efficacy vs. Glycothiohexide α

Nocathiacins, including nocathiacin II, exhibit rapid bactericidal activity, a critical attribute for treating severe infections. In time-kill studies against Staphylococcus aureus, BMS-249524 (nocathiacin I), a close analog, achieved at least a 3-log10 reduction in viable bacterial counts within 6 hours of exposure to a concentration four times its MIC [1]. While direct data for nocathiacin II is not reported in this specific study, its shared mechanism of action and comparable potency allow for this class-level inference of bactericidal behavior.

In Vivo Activity

Class-level

Nocathiacin scaffold: active in systemic S. aureus mouse model
Glycothiohexide α: inactive

Supports nocathiacin-specific in vivo model-response interpretation.

Mouse systemic infection model

Evidence Dimension	Bactericidal activity (log reduction)
Target Compound Data	≥3-log10 reduction (inferred for class)
Comparator Or Baseline	Stasis (bacteriostatic effect)
Quantified Difference	≥99.9% bacterial kill
Conditions	Time-kill assay with S. aureus, 6 hours, 4x MIC

Why This Matters

Bactericidal activity is a highly desirable feature for antibiotics intended for serious, life-threatening infections, distinguishing them from bacteriostatic agents which merely inhibit growth.

• [1] Pucci, M. J., et al. 'Antimicrobial Evaluation of Nocathiacins, a Thiazole Peptide Class of Antibiotics.' Antimicrobial Agents and Chemotherapy, 2004, 48(10), 3697-3701. View Source

Solubility vs. Nosiheptide

The therapeutic potential of the nocathiacin scaffold is validated in vivo. An injectable formulation of nocathiacin demonstrated superior efficacy in a murine systemic Staphylococcus aureus infection model, with effective dose (ED50) values ranging from 0.64 to 1.96 mg/kg [1]. Furthermore, a derivative of nocathiacin II, the lactone analogue of glycothiohexide alpha, was specifically found to exhibit in vivo antibacterial efficacy in a mouse infection model, a property not observed with its parent compound, glycothiohexide alpha [2].

Solubility Profile

Class-level

Injectable formulation: 12.59 mg/mL
Unformulated: ~0.1 µg/mL

Supports formulation-dependent exposure review; may facilitate in vivo study design.

Lyophilized formulation, physiological pH

Evidence Dimension	In vivo efficacy (ED50)
Target Compound Data	0.64–1.96 mg/kg
Comparator Or Baseline	Not applicable for direct comparison; value represents inherent efficacy.
Quantified Difference	Not applicable
Conditions	Murine systemic infection model with S. aureus

Why This Matters

Demonstrated in vivo efficacy is a prerequisite for advancing a compound into preclinical development and validates the target's relevance in a complex biological system.

• [1] Xiong, X., et al. 'Pharmacokinetic and pharmacodynamic studies of injectable nocathiacin as a novel antibacterial agent.' npj Antimicrobials and Resistance, 2025, 3(1), 76. View Source
• [2] Connolly, T. P., et al. 'Chemical conversion of nocathiacin I to nocathiacin II and a lactone analogue of glycothiohexide alpha.' Journal of Natural Products, 2005, 68(4), 550-553. View Source

Nocathiacin II: Applications in Research & Industry

In Vitro Susceptibility Testing

Nocathiacin II serves as a critical starting material for creating semi-synthetic derivatives with improved pharmaceutical properties. Its unique deoxy functionality (OR2 = H) differentiates it from nocathiacin I (OR2 = OH) and provides a distinct chemical handle for modification [1]. A major development challenge for thiopeptide antibiotics is their poor aqueous solubility. Research has demonstrated that derivatization of the nocathiacin scaffold can yield water-soluble analogs, such as BMS-411886 and BMS-461996, which retain potent antibacterial activity [2]. Therefore, procuring nocathiacin II enables focused medicinal chemistry campaigns aimed at overcoming solubility limitations while preserving or enhancing antimicrobial potency.

In Vivo Proof-of-Concept Studies

The nocathiacin pharmacophore, including nocathiacin II, is a potent lead compound for developing new therapies against MDR Gram-positive pathogens. It demonstrates in vitro potency that is 64–128-fold greater than vancomycin and linezolid [3], with MIC values in the nanomolar range. This exceptional potency, combined with a bactericidal mechanism of action (≥3-log10 reduction in bacterial load) [4], makes it an ideal starting point for programs focused on addressing the urgent global health threat of antimicrobial resistance. Sourcing nocathiacin II allows researchers to explore this chemotype's full potential against a panel of clinically relevant, resistant strains including MRSA, VRE, and PRSP.

Formulation & Solubility Research

Nocathiacin II is a valuable tool compound for investigating the structure and function of the bacterial ribosome. Its mechanism involves binding to the 23S rRNA of the 50S subunit, a site that overlaps with the binding region of ribosomal protein L11 [4]. This interaction disrupts the elongation step of bacterial protein synthesis. The specific mutations that confer resistance to nocathiacins map to the rplK gene, which encodes the L11 protein, providing a clear genetic and biochemical system to study drug-target interactions [4]. Using nocathiacin II in these fundamental studies can yield insights into the design of next-generation ribosome-targeting antibiotics with improved resistance profiles.

Reference Standard for Bioanalytical and Pharmacokinetic (PK) Studies

For groups developing novel nocathiacin derivatives or formulations, authentic nocathiacin II is essential as a high-purity reference standard. It is required for developing and validating sensitive bioanalytical methods (e.g., LC-MS/MS) to quantify drug levels in biological matrices from pharmacokinetic, tissue distribution, and toxicology studies. Recent PK/PD analysis of an injectable nocathiacin formulation established AUC/MIC and %T > MIC as primary efficacy drivers in animal models [3]. Access to a reliable supply of the parent compound ensures the analytical rigor and reproducibility necessary to support an Investigational New Drug (IND) application.

Application

Selection Property

Validation Focus

Gram-positive susceptibility profiling

Strain-specific MIC endpoint

MIC profiling against clinical isolate panels

In vivo S. aureus model studies

Nocathiacin-class in vivo activity

Scaffold-specific response validation

Formulation & solubility development

Lyophilized formulation solubility

Formulation-dependent exposure context

• [1] Connolly, T. P., et al. 'Chemical conversion of nocathiacin I to nocathiacin II and a lactone analogue of glycothiohexide alpha.' Journal of Natural Products, 2005, 68(4), 550-553. View Source
• [2] Pucci, M. J., et al. 'Antimicrobial Evaluation of Nocathiacins, a Thiazole Peptide Class of Antibiotics.' Antimicrobial Agents and Chemotherapy, 2004, 48(10), 3697-3701. View Source
• [3] Xiong, X., et al. 'Pharmacokinetic and pharmacodynamic studies of injectable nocathiacin as a novel antibacterial agent.' npj Antimicrobials and Resistance, 2025, 3(1), 76. View Source
• [4] Pucci, M. J., et al. 'Antimicrobial Evaluation of Nocathiacins, a Thiazole Peptide Class of Antibiotics.' Antimicrobial Agents and Chemotherapy, 2004, 48(10), 3697-3701. View Source